Preparation and controllable prelithiation of core–shell SnOx@C composites for high-performance lithium-ion batteries†
CrystEngComm Pub Date: 2022-04-05 DOI: 10.1039/D1CE01588E
Abstract
SnOx is an attractive anode material for lithium-ion batteries (LIBs) with high-energy density. However, large volume variation during lithiation/delithiation leads to its rapid capacity decay. Simultaneously, a low initial coulombic efficiency (ICE) also severely limits its commercial application. Therefore, carbon coated SnOx (SnOx@C) with adjustable composition and coating thickness was firstly prepared to improve cycling stability through a phenolic resin condensation polymerization–pyrolysis method. The as-prepared SnOx@C anode exhibited the best electrochemical performance with a capacity retention of 94.1% after 300 cycles at 1 A g−1. To overcome the large irreversible capacity loss during the first cycle, SnOx@C plates were immersed in the lithium-4,4′-dimethylbiphenyl reagent for different periods of time, and the ICE of SnOx@C was increased from 64.3% to 224.86% for 20 min of immersion. The full-cell based on the SnOx@C anode and commercial LiFePO4 cathode not only presented good cycling stability with a high capacity of 98.05 mAh g−1 at 2C after 80 cycles but also showed satisfactory rate performance.
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